2-bromo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide

• IUPAC Name: 2-bromo-N-[2-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]benzamide
• InChI: InChI=1S/C20H14BrN3O2S/c21-15-8-3-2-7-14(15)20(25)22-16-9-4-1-6-13(16)12-18-23-19(24-26-18)17-10-5-11-27-17/h1-11H,12H2,(H,22,25)
• InChI Key: VSEASUDYOVZYJR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CC2=NC(=NO2)C3=CC=CS3)NC(=O)C4=CC=CC=C4Br
• Molecular Formula: C20H14BrN3O2S
• Molecular Weight: 440.3 g/mol

Description

2-bromo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been extensively studied.

Scientific Research Applications

Anticancer Potential

• Research has indicated that related compounds exhibit anticancer activity. For instance, a study explored the design, synthesis, and evaluation of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides, demonstrating moderate to excellent anticancer activity against various cancer cell lines, including breast, lung, colon, and ovarian cancer (Ravinaik et al., 2021).

Crystal Structure Analysis

• A study focused on the crystal structure of a closely related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide. This research involved spectral analysis and X-ray diffraction studies to determine the compound's structure and observed various interactions within the crystal structure (Sharma et al., 2016).

Synthesis and Characterization

• Several studies have documented the synthesis and characterization of compounds related to 2-bromo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide. These include the synthesis of N-benzothiazol-2-yl-amides through copper-catalyzed intramolecular cyclization, showcasing the versatility of related compounds in chemical synthesis (Wang et al., 2008).

Antimicrobial Activity

• Compounds structurally similar to 2-bromo-N-(2-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)benzamide have been studied for their antimicrobial properties. A study on thiourea derivatives, for example, demonstrated significant anti-pathogenic activity, particularly against bacterial strains known for their biofilm-forming abilities (Limban et al., 2011).

Antifungal and Antibacterial Properties

• Research on derivatives of 1,3,4-oxadiazoles, which are structurally related, has shown promising antibacterial and antifungal activities. This highlights the potential of these compounds in developing new antimicrobial agents (Desai et al., 2016).